Cas no 1207539-54-5 (isoxazol-5-ylboronic acid)

Isoxazol-5-ylboronic acid is a heterocyclic boronic acid derivative widely used as a versatile building block in Suzuki-Miyaura cross-coupling reactions. Its isoxazole ring confers stability and reactivity, making it valuable in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The boronic acid moiety enables efficient carbon-carbon bond formation with aryl or vinyl halides under mild conditions, offering high selectivity and yields. This compound is particularly useful in medicinal chemistry for constructing complex heterocyclic scaffolds. Its compatibility with diverse reaction conditions and functional groups enhances its utility in multi-step synthetic routes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and oxygen.
isoxazol-5-ylboronic acid structure
isoxazol-5-ylboronic acid structure
Product Name:isoxazol-5-ylboronic acid
CAS No:1207539-54-5
MF:C3H4BNO3
MW:112.879760742188
MDL:MFCD18382562
CID:1005882
PubChem ID:71307511
Update Time:2025-05-20

isoxazol-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • isoxazol-5-ylboronic acid
    • isoxazole-5-boronic acid
    • (1,2-oxazol-5-yl)boronic acid
    • isoxazol-5-ylboronicacid
    • B-5-Isoxazolylboronic acid
    • 1207539-54-5
    • 1,2-oxazol-5-ylboronic acid
    • DB-384630
    • MDL: MFCD18382562
    • Inchi: 1S/C3H4BNO3/c6-4(7)3-1-2-5-8-3/h1-2,6-7H
    • InChI Key: LSJYGHCORMEKKB-UHFFFAOYSA-N
    • SMILES: O1C(B(O)O)=CC=N1

Computed Properties

  • Exact Mass: 113.0284232g/mol
  • Monoisotopic Mass: 113.0284232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5Ų

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Additional information on isoxazol-5-ylboronic acid

Introduction to Isoxazol-5-ylboronic Acid (CAS No. 1207539-54-5) and Its Applications in Modern Chemical Biology

Isoxazol-5-ylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1207539-54-5, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the isoxazole class of heterocyclic compounds, characterized by a three-membered ring containing one oxygen atom and two carbon atoms, fused to a five-membered aromatic ring. The presence of a boronic acid functional group at the 5-position of the isoxazole ring imparts unique reactivity and makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The utility of isoxazol-5-ylboronic acid stems from its ability to participate in palladium-catalyzed C–C bond-forming reactions, which are fundamental to constructing complex molecular architectures. Boronic acids are well-known for their compatibility with transition metal catalysts, enabling the formation of stable organoboron intermediates that can be further functionalized. This property has made isoxazol-5-ylboronic acid a preferred building block in the synthesis of pharmacophores and bioactive molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in natural products and pharmaceuticals. The isoxazole scaffold, in particular, is found in numerous bioactive molecules with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a boronic acid moiety into this framework expands its synthetic potential, allowing for the development of novel derivatives with tailored biological activities.

One of the most notable applications of isoxazol-5-ylboronic acid is in the field of drug discovery, where it serves as a key intermediate in the synthesis of small-molecule inhibitors. For instance, recent studies have demonstrated its role in generating novel kinase inhibitors, which are critical targets in oncology research. The boronic acid group facilitates the introduction of reactive handles that can be further modified to enhance binding affinity and selectivity against specific protein targets.

The Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis, has been particularly leveraged using isoxazol-5-ylboronic acid to construct biaryl structures. These structures are common motifs in many drugs and natural products, making this compound indispensable for medicinal chemists. The reaction proceeds efficiently under mild conditions, often using palladium catalysts such as Pd(PPh₃)₄ or Pd(dppf)Cl₂, and can be performed in aqueous or organic solvents depending on the substrate.

Advances in flow chemistry have also enhanced the accessibility of isoxazol-5-ylboronic acid derivatives. Continuous-flow systems enable scalable and reproducible synthesis while minimizing solvent waste and improving reaction yields. This approach has been particularly beneficial for industrial applications where consistency and efficiency are paramount.

The incorporation of isoxazol-5-ylboronic acid into drug candidates has also led to innovative therapeutic strategies. For example, researchers have explored its potential as a prodrug or a precursor for bioconjugation techniques such as click chemistry. These methods allow for the site-specific attachment of functional groups, enhancing drug delivery and targeting specificity.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to optimize synthetic routes involving isoxazol-5-ylboronic acid. These calculations help predict reaction outcomes and identify optimal conditions for maximizing yields while minimizing side reactions. Such insights are crucial for streamlining synthetic protocols and reducing experimental trial-and-error.

The growing interest in green chemistry has also influenced the use of isoxazol-5-ylboronic acid. Researchers are increasingly adopting solvent-free conditions or using biodegradable solvents to reduce environmental impact. Additionally, catalytic systems that can be recovered and reused multiple times are being developed to align with sustainable practices.

In summary, isoxazol-5-ylboronic acid (CAS No. 1207539-54-5) represents a versatile tool for synthetic chemists working in pharmaceuticals and chemical biology. Its unique reactivity enables the construction of complex molecular architectures essential for drug discovery, while recent advancements in synthetic methodologies continue to expand its applications. As research progresses, this compound will undoubtedly remain at the forefront of innovation in heterocyclic chemistry.

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